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Introduction
Gallium(III) bromide (GaBr₃) is a colorless, crystalline solid that is a member of the gallium

trihalide group.[1][2] At room temperature, it exists predominantly in its dimeric form, Ga₂Br₆.[2]

GaBr₃ is a potent Lewis acid, a characteristic that makes it a valuable catalyst in various

organic synthesis reactions.[2] Its reactivity and thermochemical properties are of significant

interest in materials science, chemical synthesis, and potentially in specialized pharmaceutical

applications. This document provides a comprehensive overview of the core thermochemical

properties of GaBr₃, details the experimental protocols used for their determination, and

presents logical and experimental workflows through diagrams.

Quantitative Thermochemical Data
The fundamental thermochemical properties of Gallium(III) bromide are summarized in the

tables below. These values are crucial for modeling reaction energetics, predicting compound

stability, and designing chemical processes.

Table 1: Standard Thermodynamic Properties
This table presents the standard molar enthalpy of formation, Gibbs free energy of formation,

and entropy for solid GaBr₃ at 298.15 K.
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Property Symbol Value State Reference

Standard Molar

Enthalpy of

Formation

ΔfH⁰ -386.6 kJ/mol solid [1]

Standard Molar

Gibbs Energy of

Formation

ΔfG⁰ -359.8 kJ/mol solid [1]

Standard Molar

Entropy
S⁰ 180 J/(mol·K) solid [1]

Table 2: Phase Change Properties
This table details the enthalpies associated with the phase transitions of vaporization and

sublimation. Gallium(III) bromide sublimes into both monomeric (GaBr₃) and dimeric (Ga₂Br₆)

species in the gas phase.[3]

Property Symbol Value Process Reference

Enthalpy of

Vaporization
ΔvapH 38.9 kJ/mol

GaBr₃ (l) →

GaBr₃ (g)
[1]

Enthalpy of

Sublimation

(Monomer)

ΔsubH⁰ 92.5 ± 2.0 kJ/mol
GaBr₃ (s) →

GaBr₃ (g)
[3][4]

Enthalpy of

Sublimation

(Dimer)

ΔsubH⁰ 50.5 ± 2.0 kJ/mol
GaBr₃ (s) →

½Ga₂Br₆ (g)
[3][4]

Note: The enthalpy of vaporization is specified at the boiling point.

Table 3: Physical Properties
Key physical properties of Gallium(III) bromide are provided for reference.
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Property Value Units Reference

Molar Mass 309.435 g/mol [2]

Melting Point 121.5 °C [2]

Boiling Point 278.8 - 279 °C [1][2]

Density (at 25 °C) 3.69 g/cm³ [1][2]

Note: Specific heat capacity data for Gallium(III) bromide is not readily available in standard

reference materials.

Experimental Protocols
The determination of thermochemical data is reliant on precise experimental techniques. The

methodologies described below are fundamental to obtaining the values presented in this

guide.

Determination of Sublimation Enthalpy: Torsion-Effusion
Method
The enthalpy of sublimation for GaBr₃ was determined using the torsion-effusion method.[3][4]

This technique measures the very low vapor pressures of a solid as a function of temperature.

Methodology:

Sample Preparation: A high-purity sample of GaBr₃ (e.g., 99.8%) is loaded into a specialized

effusion cell inside a drybox due to its hygroscopic nature.[4] The cell has two small orifices

from which the vapor can escape.

Apparatus: The effusion cell is suspended in a high-vacuum chamber by a thin torsion wire

(e.g., tungsten). The entire assembly can be heated to precise temperatures.[4]

Measurement: As the sample is heated, it sublimes, and the escaping vapor molecules

create a recoil force (torque) on the suspended cell, causing the torsion wire to twist. The

angle of this twist is measured and is directly proportional to the vapor pressure.[4]
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Data Collection: The total vapor pressure is measured over a range of temperatures, for

instance, between 300 K and 357 K for GaBr₃.[3] The relationship between vapor pressure

(p) and temperature (T) is recorded. For GaBr₃, this relationship is described by the

equation: log(p/Pa) = (16.1 ± 0.6) - (5250 ± 200)(K/T).[3]

Data Analysis: The collected vapor pressure data is analyzed using second-law and third-law

methods of thermodynamics. This analysis allows for the separation of the partial pressures

of the monomer (GaBr₃) and dimer (Ga₂Br₆) species in the vapor phase. From the

temperature dependence of these partial pressures, the standard enthalpies of the

sublimation reactions are calculated.[3]

Determination of Enthalpy of Formation: Solution
Calorimetry
While the specific report detailing the solution calorimetry for GaBr₃'s enthalpy of formation is

not available, this is a standard and powerful method for determining the enthalpies of

formation for solid compounds.

General Methodology:

Calorimeter Setup: A high-precision calorimeter, such as a Calvet-type microcalorimeter, is

used.[5] It contains a solvent in which all reactants and products of a chosen reaction are

soluble. The calorimeter is maintained at a constant temperature (e.g., 298.15 K).

Reaction Scheme: A reaction is designed for which the enthalpy change can be measured

directly. For GaBr₃, this could involve dissolving metallic gallium, liquid bromine, and solid

gallium(III) bromide in a suitable solvent (e.g., an acidic aqueous solution) in separate

experiments.

Step A: Measure the enthalpy of solution for elemental Gallium: Ga(s) + solvent →

Ga³⁺(solvated) + 3e⁻

Step B: Measure the enthalpy of solution for Bromine: ³/₂ Br₂(l) + solvent → 3Br⁻(solvated)

- 3e⁻

Step C: Measure the enthalpy of solution for Gallium(III) bromide: GaBr₃(s) + solvent →

Ga³⁺(solvated) + 3Br⁻(solvated)
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Hess's Law Application: The standard enthalpy of formation (ΔfH⁰) is the enthalpy change for

the reaction: Ga(s) + ³/₂ Br₂(l) → GaBr₃(s). According to Hess's Law, the enthalpy of this

formation reaction can be calculated by combining the measured enthalpies of the solution

steps: ΔfH⁰ = (Enthalpy of Step A + Enthalpy of Step B) - Enthalpy of Step C.

Data Analysis: The heat evolved or absorbed during each dissolution experiment is carefully

measured to determine the respective enthalpy changes, which are then used to calculate

the final standard enthalpy of formation.

Mandatory Visualizations
Diagrams of Workflows and Relationships
The following diagrams illustrate key experimental and theoretical frameworks relevant to the

thermochemistry of Gallium(III) bromide.
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Caption: Experimental workflow for determining the enthalpy of sublimation of GaBr₃.
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Fundamental Thermodynamic Relationships

Elements in Standard State
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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